85-40-5

1,2,3,6-Tetrahydrophthalimide

In Stock

• CAS RN:
• 85-40-5

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)

• InChIKey:
• CIFFBTOJCKSRJY-UHFFFAOYSA-N

• 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione, also known as 1, 2, 3, 6-tetrahydrophthalimide or 4-cyclohexene-1, 2-dicarboximide, belongs to the class of organic compounds known as isoindolones. These are aromatic polycyclic compounds that an isoindole bearing a ketone. 3alpha, 4, 7, 7alpha-Tetrahydro-1H-isoindole-1, 3(2H)-dione exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3alpha, 4, 7, 7alpha-tetrahydro-1H-isoindole-1, 3(2H)-dione is primarily located in the cytoplasm.

2,3,5,6,11,11b-hexahydro-1H-indolizino[8,7-b]indole

Usually In Stock

• CAS RN:
• 885-40-5

• Formula:
• C14H16N2

• InChI:
• InChI=1S/C14H16N2/c1-2-5-12-10(4-1)11-7-9-16-8-3-6-13(16)14(11)15-12/h1-2,4-5,13,15H,3,6-9H2

• InChIKey:
• LXJWBHIVLXMHDZ-UHFFFAOYSA-N

• 2,3,5,6,11,11b-hexahydro-1H-indolizino[8,7-b]indole is a natural product found in Kopsia griffithii with data available.

Ethyl 5-cyano-6-ethoxy-2-hydroxynicotinate

In Stock

• CAS RN:
• 68085-40-5

• Formula:
• C11H12N2O4

• InChI:
• InChI=1S/C11H12N2O4/c1-3-16-10-7(6-12)5-8(9(14)13-10)11(15)17-4-2/h5H,3-4H2,1-2H3,(H,13,14)

• InChIKey:
• XHTCAKRJWTXMHI-UHFFFAOYSA-N

• Ethyl 5-cyano-6-ethoxy-2-hydroxynicotinate is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.

5-Methyl-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione

Usually In Stock

• CAS RN:
• 63485-40-5

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-5-2-3-6-7(4-5)9(12)10-8(6)11/h5-7H,2-4H2,1H3,(H,10,11,12)

• InChIKey:
• YUNIXGFUHWNUIZ-UHFFFAOYSA-N

• 5-Methyl-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

2-(Benzhydrylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylamine

• CAS RN:
• 351385-40-5

• Formula:
• C23H21N3S2

• InChI:
• InChI=1S/C23H21N3S2/c24-21-19-17-13-7-8-14-18(17)27-22(19)26-23(25-21)28-20(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-6,9-12,20H,7-8,13-14H2,(H2,24,25,26)

• InChIKey:
• OFDXISCFVXFZTM-UHFFFAOYSA-N

• 2-(Benzhydrylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C23H21N3S2 and its molecular weight is 403.6g/mol. The purity is usually 95%.

N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-40-5

• Formula:
• C36H36N6O5S2

• InChI:
• InChI=1S/C36H36N6O5S2/c1-23-15-16-24(2)28(18-23)41-32(20-37-33(43)21-47-25-10-6-5-7-11-25)38-39-36(41)49-22-34(44)42-29(19-27(40-42)31-14-9-17-48-31)26-12-8-13-30(45-3)35(26)46-4/h5-18,29H,19-22H2,1-4H3,(H,37,43)

• InChIKey:
• RESCQLYRAYQXIE-UHFFFAOYSA-N

• N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C36H36N6O5S2 and its molecular weight is 696.84. The purity is usually 95%.

4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine

In Stock

• CAS RN:
• 880485-40-5

• Formula:
• C14H10ClN3O

• InChI:
• InChI=1S/C14H10ClN3O/c15-10-5-3-9(4-6-10)11-8-12(18-14(16)17-11)13-2-1-7-19-13/h1-8H,(H2,16,17,18)

• InChIKey:
• KFZDDADAHOXLAD-UHFFFAOYSA-N

• 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H10ClN3O and its molecular weight is 271.70 g/mol. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898785-40-5

• Formula:
• C16H22O3

• InChI:
• InChI=1S/C16H22O3/c1-16(2)11-18-15(19-12-16)10-6-9-14(17)13-7-4-3-5-8-13/h3-5,7-8,15H,6,9-12H2,1-2H3

• InChIKey:
• MKFZEQOBIXFPMX-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.

5-(3-Hydroxyphenyl)pyridine-3-carboxamide

• CAS RN:
• 864685-40-5

• Formula:
• C12H10N2O2

• InChI:
• InChI=1S/C12H10N2O2/c13-12(16)10-4-9(6-14-7-10)8-2-1-3-11(15)5-8/h1-7,15H,(H2,13,16)

• InChIKey:
• WVJZXAJVOOFTRI-UHFFFAOYSA-N

• 5-(3-Hydroxyphenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.

(S)-2-Amino-3-methyl-1-(4-methyl-[1,4]diazepan-1-yl)-butan-1-one

Usually In Stock

• CAS RN:
• 1307585-40-5

• Formula:
• C11H23N3O

• InChI:
• InChI=1S/C11H23N3O/c1-9(2)10(12)11(15)14-6-4-5-13(3)7-8-14/h9-10H,4-8,12H2,1-3H3/t10-/m0/s1

• InChIKey:
• KPGZIIXNYJNOTA-JTQLQIEISA-N

• (S)-2-Amino-3-methyl-1-(4-methyl-[1,4]diazepan-1-yl)-butan-1-one is a useful research compound. Its molecular formula is C11H23N3O and its molecular weight is 213.32 g/mol. The purity is usually 95%.

5-Bromo-2-[(1-pyrazin-2-ylpiperidin-3-yl)methoxy]pyrimidine

Usually In Stock

• CAS RN:
• 2379985-40-5

• Formula:
• C14H16BrN5O

• InChI:
• InChI=1S/C14H16BrN5O/c15-12-6-18-14(19-7-12)21-10-11-2-1-5-20(9-11)13-8-16-3-4-17-13/h3-4,6-8,11H,1-2,5,9-10H2

• InChIKey:
• BZHFXQOUGDPFEU-UHFFFAOYSA-N

• 5-Bromo-2-[(1-pyrazin-2-ylpiperidin-3-yl)methoxy]pyrimidine is a useful research compound. Its molecular formula is C14H16BrN5O and its molecular weight is 350.22. The purity is usually 95%.

tert-Butyl 2-methyl-4-(1-(thiazol-2-yl)ethyl)piperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 1289385-40-5

• Formula:
• C15H25N3O2S

• InChI:
• InChI=1S/C15H25N3O2S/c1-11-10-17(12(2)13-16-6-9-21-13)7-8-18(11)14(19)20-15(3,4)5/h6,9,11-12H,7-8,10H2,1-5H3

• InChIKey:
• GOVXPZSYUAWFCT-UHFFFAOYSA-N

• Tert-Butyl 2-methyl-4-(1-(thiazol-2-yl)ethyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H25N3O2S and its molecular weight is 311.4. The purity is usually 95%.